Cas no 2229353-40-4 (4-amino-1-(1-methylpiperidin-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(1-methylpiperidin-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229353-40-4
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6423444
• PubChem ID: 165715034
• Update Time: 2025-05-19

4-amino-1-(1-methylpiperidin-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(1-methylpiperidin-4-yl)cyclohexane-1-carboxylic acid
• EN300-1765507
• 2229353-40-4

• Inchi： 1S/C13H24N2O2/c1-15-8-4-10(5-9-15)13(12(16)17)6-2-11(14)3-7-13/h10-11H,2-9,14H2,1H3,(H,16,17)
• InChI Key： KMSHEZVAONTIFS-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)N)C1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 66.6Ų

Additional information on 4-amino-1-(1-methylpiperidin-4-yl)cyclohexane-1-carboxylic acid

Introduction to 4-amino-1-(1-methylpiperidin-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2229353-40-4)

4-amino-1-(1-methylpiperidin-4-yl)cyclohexane-1-carboxylic acid, identified by its CAS number 2229353-40-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, featuring a cyclohexane core substituted with an amino group and a 1-methylpiperidine moiety, exhibits unique structural and chemical properties that make it a promising candidate for various therapeutic applications.

The compound’s structure is characterized by a rigid cyclohexane ring connected to an amino group at the 1-position and a 1-methylpiperidine side chain at the 4-position. This arrangement imparts both steric hindrance and electronic distribution that are critical for biological activity. The presence of the amino group provides a site for further functionalization, while the 1-methylpiperidine moiety enhances lipophilicity and potential binding interactions with biological targets.

In recent years, 4-amino-1-(1-methylpiperidin-4-yl)cyclohexane-1-carboxylic acid has been studied extensively for its potential role in drug discovery. Its structural motif is reminiscent of several bioactive molecules that have shown efficacy in treating neurological disorders, pain management, and anti-inflammatory conditions. The compound’s ability to interact with specific enzymes and receptors has made it a focus of interest for medicinal chemists seeking to develop novel therapeutics.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The cyclohexane ring provides a stable scaffold, while the amino and piperidine groups offer multiple sites for chemical modification. This flexibility allows researchers to fine-tune the molecule’s properties, such as solubility, bioavailability, and target affinity, to optimize its pharmacological profile. Such attributes are particularly valuable in the development of small-molecule drugs where precise structural control is essential.

Recent studies have highlighted the compound’s potential in modulating neurotransmitter systems. The 1-methylpiperidine moiety, in particular, is known to enhance binding affinity to certain neurotransmitter receptors, making it a useful scaffold for drugs targeting conditions such as depression, anxiety, and chronic pain. Additionally, the amino group can be utilized to introduce further functional groups that may improve metabolic stability or enhance receptor selectivity.

The synthesis of 4-amino-1-(1-methylpiperidin-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2229353-40-4) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include cyclization reactions to form the cyclohexane ring, followed by nucleophilic substitution or coupling reactions to introduce the amino and piperidine groups. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity.

In terms of pharmacological evaluation, preclinical studies have demonstrated that derivatives of this compound exhibit promising activity in animal models of pain and inflammation. The ability of these derivatives to interact with peripheral and central nervous system targets suggests their potential as therapeutic agents. Furthermore, computational modeling studies have been conducted to predict binding interactions between the compound and biological targets, providing insights into its mechanism of action.

The development of 4-amino-1-(1-methylpiperidin-4-yl)cyclohexane-1-carboxylic acid as a drug candidate also involves considerations of pharmacokinetics and safety. Metabolic stability studies are crucial to assess how the compound is processed in vivo, while toxicology studies help determine its safety profile at various doses. These assessments are essential steps in translating preclinical findings into clinical applications.

As research in this area continues to advance, new synthetic methodologies and pharmacological insights are likely to emerge. The unique structural features of 4-amino-1-(1-methylpiperidin-4-yl)cyclohexane-1-carboxylic acid (CAS No. 2229353-40-4) make it a valuable scaffold for further exploration in drug discovery. By leveraging its structural versatility and biological potential, researchers may uncover novel therapeutic agents that address unmet medical needs.

The future prospects for this compound are promising, with ongoing investigations aimed at expanding its applications across multiple therapeutic domains. Collaborative efforts between academic researchers and industry scientists will be instrumental in realizing its full potential as a pharmaceutical intermediate or lead compound. As our understanding of biological systems continues to grow, compounds like 4-amino-1-(1-methylpiperidin-4-yl)cyclohexane-1-carboxylic acid will play an increasingly important role in shaping the next generation of medicines.